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Compound of Interest

Compound Name: lacto-N-tetraose

Cat. No.: B087461 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory materials is paramount. This guide provides essential safety protocols,

operational procedures, and disposal plans for Lacto-N-tetraose, a non-hazardous but

important oligosaccharide. Adherence to these guidelines will help maintain a safe laboratory

environment and ensure the integrity of your research.

Personal Protective Equipment (PPE)
While Lacto-N-tetraose is not classified as a hazardous substance, following standard

laboratory safety protocols is essential to minimize exposure and prevent contamination.[1] The

recommended personal protective equipment is detailed below.
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PPE Item Specification Purpose

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from accidental

splashes or aerosolized

powder.

Hand Protection Nitrile or latex gloves.

Prevents direct skin contact

and contamination of the

sample.

Body Protection Standard laboratory coat.
Protects skin and clothing from

spills.

Respiratory Protection
NIOSH/MSHA approved

respirator or a dust mask.

Recommended when handling

large quantities of powder or

when there is a potential for

dust formation to avoid

inhalation.[2][3][4]

Operational Plan: Step-by-Step Handling
Lacto-N-tetraose is a white to off-white, water-soluble powder.[5][6] Proper handling ensures

both user safety and sample purity.

Preparation: Before handling, ensure the workspace is clean and uncluttered. Put on all

required PPE.

Weighing: When weighing the solid powder, perform the task in a well-ventilated area or

under a fume hood if there is a risk of generating dust. Use a clean spatula and weighing

paper.

Solubilization: To dissolve, add the powder to water.[6] For stock solutions that will be used in

cell culture or other sensitive applications, it is recommended to filter and sterilize the

solution through a 0.22 μm filter.[7]

Storage: Lacto-N-tetraose should be stored at -20°C for long-term stability (≥ 4 years).[6] It

can be shipped at room temperature in the continental US.[6] Keep the container tightly

closed in a dry place.[2]
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Disposal Plan
Proper disposal of Lacto-N-tetraose and its containers is crucial to maintain environmental

safety and regulatory compliance.

Small Quantities: For small residual amounts, such as those left in weighing boats or on

spatulas, wipe the surfaces clean with a damp cloth or paper towel. These can typically be

disposed of in the regular trash.

Aqueous Solutions: As Lacto-N-tetraose is classified as slightly hazardous for water (Water

hazard class 1), large undiluted quantities should not be allowed to enter groundwater, water

courses, or sewage systems.[1] For small quantities of aqueous solutions, flushing down the

drain with a large volume of water is generally acceptable, but be sure to comply with local

and institutional regulations.

Bulk Powder and Contaminated Materials: Dispose of larger quantities of the powder,

expired material, or heavily contaminated items (like gloves and lab coats) through a

licensed professional waste disposal service. Ensure the waste is collected in suitable,

closed containers for disposal.[3][4]

Below is a workflow diagram illustrating the safe handling and disposal process for Lacto-N-
tetraose.
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Caption: Workflow for safe handling and disposal of Lacto-N-tetraose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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